Cas no 2418719-93-2 (1-4-(1-amino-2-methylpropan-2-yl)piperidin-1-yl-2-(4-methylphenoxy)propan-1-one hydrochloride)

• Product Name: 1-4-(1-amino-2-methylpropan-2-yl)piperidin-1-yl-2-(4-methylphenoxy)propan-1-one hydrochloride
• CAS No: 2418719-93-2
• MF: C₁₉H₃₁ClN₂O₂
• MW: 354.914644479752
• MDL: MFCD32680005
• CID: 5678620
• PubChem ID: 165776401
• Update Time: 2025-10-28

1-4-(1-amino-2-methylpropan-2-yl)piperidin-1-yl-2-(4-methylphenoxy)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418719-93-2
• EN300-26675976
• 1-[4-(1-amino-2-methylpropan-2-yl)piperidin-1-yl]-2-(4-methylphenoxy)propan-1-one hydrochloride
• 1-4-(1-amino-2-methylpropan-2-yl)piperidin-1-yl-2-(4-methylphenoxy)propan-1-one hydrochloride

• MDL： MFCD32680005
• Inchi： 1S/C19H30N2O2.ClH/c1-14-5-7-17(8-6-14)23-15(2)18(22)21-11-9-16(10-12-21)19(3,4)13-20;/h5-8,15-16H,9-13,20H2,1-4H3;1H
• InChI Key： LVSORDPUYXLJTO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)OC1C=CC(C)=CC=1)N1CCC(CC1)C(C)(C)CN

Computed Properties

• Exact Mass: 354.2074059g/mol
• Monoisotopic Mass: 354.2074059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-4-(1-amino-2-methylpropan-2-yl)piperidin-1-yl-2-(4-methylphenoxy)propan-1-one hydrochloride

Research Brief on 1-4-(1-amino-2-methylpropan-2-yl)piperidin-1-yl-2-(4-methylphenoxy)propan-1-one hydrochloride (CAS: 2418719-93-2)

The compound 1-4-(1-amino-2-methylpropan-2-yl)piperidin-1-yl-2-(4-methylphenoxy)propan-1-one hydrochloride (CAS: 2418719-93-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a piperidine ring and a phenoxypropanone moiety, is being investigated for its potential therapeutic applications. Recent studies have focused on its pharmacological properties, synthesis optimization, and biological activity, making it a promising candidate for drug development.

Recent research has highlighted the compound's role as a potential modulator of specific biological pathways. Preliminary in vitro studies suggest that it exhibits high affinity for certain receptor targets, which could be leveraged for treating neurological disorders or inflammatory conditions. The hydrochloride salt form (CAS: 2418719-93-2) has been particularly noted for its improved solubility and bioavailability, addressing a common challenge in drug formulation. These findings are supported by data from recent peer-reviewed publications and patent filings, underscoring the compound's growing importance in medicinal chemistry.

The synthesis of 1-4-(1-amino-2-methylpropan-2-yl)piperidin-1-yl-2-(4-methylphenoxy)propan-1-one hydrochloride has been a focal point of recent investigations. Researchers have developed novel synthetic routes to enhance yield and purity, with particular emphasis on green chemistry principles to reduce environmental impact. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm the compound's structural integrity and purity. These methodological advancements are critical for ensuring reproducibility and scalability in industrial applications.

In terms of biological evaluation, recent studies have explored the compound's mechanism of action at the molecular level. Computational modeling and molecular docking simulations have provided insights into its interaction with target proteins, suggesting potential applications in precision medicine. Additionally, in vivo studies in animal models have demonstrated promising pharmacokinetic profiles, with favorable absorption and distribution characteristics. These results position the compound as a viable lead for further preclinical development, pending comprehensive toxicity and efficacy assessments.

Looking ahead, the research community anticipates expanded investigations into the therapeutic potential of 1-4-(1-amino-2-methylpropan-2-yl)piperidin-1-yl-2-(4-methylphenoxy)propan-1-one hydrochloride. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials. Furthermore, the compound's unique chemical scaffold may inspire the design of analogous structures, broadening its impact on drug discovery. This research brief underscores the compound's significance and the need for continued exploration to fully realize its therapeutic potential.